Cas no 693806-53-0 (5-Bromo-N-(4-nitrophenyl)thiophene-2-sulfonamide)

• Product Name: 5-Bromo-N-(4-nitrophenyl)thiophene-2-sulfonamide
• CAS No: 693806-53-0
• MF: C₁₀H₇BrN₂O₄S₂
• MW: 363.207578897476
• MDL: MFCD04210333
• CID: 4780748
• Update Time: 2026-02-27

5-Bromo-N-(4-nitrophenyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(4-nitrophenyl)thiophene-2-sulfonamide
• HRS
• 5-Bromo-N-(4-nitrophenyl)thiophene-2-sulfonamide

• MDL： MFCD04210333
• Inchi： 1S/C10H7BrN2O4S2/c11-9-5-6-10(18-9)19(16,17)12-7-1-3-8(4-2-7)13(14)15/h1-6,12H
• InChI Key： XAKPASIXPSBWRB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(NC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 426
• XLogP3: 3.3
• Topological Polar Surface Area: 129

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 5-Bromo-N-(4-nitrophenyl)thiophene-2-sulfonamide

Professional Introduction to 5-Bromo-N-(4-nitrophenyl)thiophene-2-sulfonamide (CAS No. 693806-53-0)

5-Bromo-N-(4-nitrophenyl)thiophene-2-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 693806-53-0, belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromine substituent and a nitro group on the phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The synthesis and characterization of 5-Bromo-N-(4-nitrophenyl)thiophene-2-sulfonamide have been extensively studied in recent years, with researchers exploring its utility in various pharmacological contexts. The thiophene core is a key structural motif in many bioactive molecules, exhibiting properties such as excellent solubility in both polar and non-polar solvents, which enhances its bioavailability and pharmacokinetic behavior. Additionally, the sulfonamide functional group is known for its ability to interact with biological targets, including enzymes and receptors, thereby modulating biological processes.

In the realm of medicinal chemistry, the introduction of halogen atoms, such as bromine, into aromatic rings often enhances the metabolic stability and binding affinity of a compound. The bromine substituent in 5-Bromo-N-(4-nitrophenyl)thiophene-2-sulfonamide not only contributes to its stability but also serves as a handle for further derivatization through cross-coupling reactions. These reactions are pivotal in constructing more complex molecular architectures, enabling the development of novel therapeutic agents with tailored biological activities.

The nitro group present on the phenyl ring is another critical feature that influences the reactivity and pharmacological profile of this compound. Nitroaromatics are well-documented for their diverse biological effects, ranging from antimicrobial to anticancer properties. The nitro group can be reduced to an amine under specific conditions, which can lead to the formation of new pharmacophores with enhanced bioactivity. This redox chemistry makes 5-Bromo-N-(4-nitrophenyl)thiophene-2-sulfonamide a versatile intermediate in drug discovery pipelines.

Recent studies have highlighted the potential of thiophene derivatives as inhibitors of various enzymes implicated in human diseases. For instance, modifications of the thiophene scaffold have been explored in the development of kinase inhibitors, which are crucial in targeted cancer therapies. The sulfonamide moiety in 5-Bromo-N-(4-nitrophenyl)thiophene-2-sulfonamide has been shown to interact with hinge regions of kinases, thereby disrupting their catalytic activity. This interaction has been validated through computational modeling and experimental assays, underscoring the compound's promise as a lead molecule in kinase inhibition.

The combination of these structural features—bromine substituent, nitro group, and sulfonamide moiety—makes 5-Bromo-N-(4-nitrophenyl)thiophene-2-sulfonamide a compelling candidate for further investigation in drug discovery. Researchers are leveraging its unique reactivity to develop novel analogs with improved pharmacokinetic profiles and target specificity. Advances in synthetic methodologies have enabled the efficient preparation of derivatives, facilitating high-throughput screening campaigns to identify compounds with desirable biological activities.

In conclusion, 5-Bromo-N-(4-nitrophenyl)thiophene-2-sulfonamide (CAS No. 693806-53-0) represents a significant advancement in medicinal chemistry due to its versatile structural features and potential therapeutic applications. Its role as a building block for drug development underscores its importance in ongoing research efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in shaping the future of pharmaceutical innovation.